Cas no 452929-54-3 (4-Bromo-4'-cyanobenzophenone)

4-Bromo-4'-cyanobenzophenone structure
4-Bromo-4'-cyanobenzophenone structure
Product Name:4-Bromo-4'-cyanobenzophenone
CAS No:452929-54-3
MF:C14H8BrNO
MW:286.123422622681
MDL:MFCD00672021
CID:929873
PubChem ID:20334239
Update Time:2025-04-19

4-Bromo-4'-cyanobenzophenone Chemical and Physical Properties

Names and Identifiers

    • 4-(4-bromobenzoyl)benzonitrile
    • 4-Bromo-4\'-cyanobenzophenone
    • 4-broMo-4'-cyanobenzophenone
    • MFCD00672021
    • DTXSID30605608
    • 452929-54-3
    • CS-0360086
    • AC6163
    • CTA92954
    • SY247576
    • SCHEMBL4811505
    • AKOS016017773
    • 4-Bromo-4'-cyanobenzophenone
    • MDL： MFCD00672021
    • Inchi： 1S/C14H8BrNO/c15-13-7-5-12(6-8-13)14(17)11-3-1-10(9-16)2-4-11/h1-8H
    • InChI Key： YRVOJWYIXLYAEO-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=CC=1)C(C1C=CC(C#N)=CC=1)=O

Computed Properties

  • Exact Mass: 284.97900
  • Monoisotopic Mass: 284.97893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 40.9Ų

Experimental Properties

  • Density: 1.53
  • Boiling Point: 425.4°C at 760 mmHg
  • Flash Point: 211.1°C
  • Refractive Index: 1.655
  • PSA: 40.86000
  • LogP: 3.55178

4-Bromo-4'-cyanobenzophenone Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-Bromo-4'-cyanobenzophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
201475-2g
4-Bromo-4'-cyanobenzophenone
 452929-54-3 97%
2g
 ￡624.00 2022-03-01
Fluorochem
201475-5g
4-Bromo-4'-cyanobenzophenone
 452929-54-3 97%
5g
 ￡1120.00 2022-03-01
Fluorochem
201475-1g
4-Bromo-4'-cyanobenzophenone
 452929-54-3 97%
1g
 ￡340.00 2022-03-01
TRC
B066275-250mg
4-Bromo-4'-cyanobenzophenone
 452929-54-3
250mg
 $ 410.00 2022-06-07
TRC
B066275-500mg
4-Bromo-4'-cyanobenzophenone
 452929-54-3
500mg
 $ 675.00 2022-06-07
eNovation Chemicals LLC
D779020-1g
4-(4-Bromobenzoyl)benzonitrile
 452929-54-3 95%
1g
 $495 2024-07-20
Ambeed
A596338-100mg
4-Bromo-4'-cyanobenzophenone
 452929-54-3 95%
100mg
 $70.0 2025-02-26
Ambeed
A596338-250mg
4-Bromo-4'-cyanobenzophenone
 452929-54-3 95%
250mg
 $110.0 2025-02-26
Ambeed
A596338-1g
4-Bromo-4'-cyanobenzophenone
 452929-54-3 95%
1g
 $264.0 2025-02-26
A2B Chem LLC
AD25980-1g
4-Bromo-4'-cyanobenzophenone
 452929-54-3 97%
1g
 $423.00 2024-04-20

4-Bromo-4'-cyanobenzophenone Related Literature

Related Categories

452929-54-3 (4-Bromo-4'-cyanobenzophenone) Related Products

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited